Cas no 6967-04-0 (3-amino-benzo[c]chromen-6-one)

• Product name: 3-amino-benzo[c]chromen-6-one
• CAS No: 6967-04-0
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 1738677
• PubChem ID: 249674

3-amino-benzo[c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-benzo[c]chromen-6-one
• CHEMBL211002
• AKOS001782516
• STL134701
• DNC006548
• CHEBI:446511
• AC1LGIJV
• CTK1B5350
• 3-amino-benzo[b]thiophene-2-carboxylic acid amide
• SureCN6609258
• CHEMBL211002; AKOS001782516; STL134701; DNC006548; CHEBI:446511; AC1LGIJV; CTK1B5350; 3-amino-benzo[b]thiophene-2-carboxylic acid amide; SureCN6609258;
• 3-AMINO-6H-BENZO[C]CHROMEN-6-ONE
• DTXSID50989811
• NSC68246
• 3-Amino-6H-dibenzo[b,d]pyran-6-one
• SCHEMBL8236490
• 6967-04-0
• Q27148551
• 3-aminobenzo[c]chromen-6-one
• NSC-68246
• CHEBI:79476

• Inchi： InChI=1S/C13H9NO2/c14-8-5-6-10-9-3-1-2-4-11(9)13(15)16-12(10)7-8/h1-7H,14H2
• InChI Key： YQQVBNFLJJKBGW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=C(C=C(C=C3)N)OC2=O

Computed Properties

• Exact Mass: 211.06300
• Monoisotopic Mass: 211.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.354
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 261.9°C
• Refractive Index: 1.692
• PSA: 56.23000
• LogP: 3.10960